Cas no 916347-31-4 (Clinodiside A)

• Product Name: Clinodiside A
• CAS No: 916347-31-4
• MF: C₄₈H₇₈O₁₉
• MW: 0
• CID: 69500
• Update Time: 2025-07-19

Clinodiside A Chemical and Physical Properties

Names and Identifiers

• Clinodiside A
• 2-[[4,5-dihydroxy-6-[[8-hydroxy-5,8a-bis(hydroxymethyl)-5,6a,6b,11,11,14b-hexamethyl-1,2,3,4,4a,6,7,8,9,10,12,14a-dodecahydropicen-3-yl]oxy]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl
• Blinin
• Buddlejasaponin centob
• N1207
• Clinodiside-A

• Inchi： 1S/C48H78O19/c1-43(2)11-12-48(21-52)24(14-43)23-7-8-28-45(4)10-9-22(13-29(45)44(3,20-51)19-47(28,6)46(23,5)15-30(48)53)63-41-38(61)35(58)39(67-42-37(60)34(57)32(55)26(17-50)65-42)27(66-41)18-62-40-36(59)33(56)31(54)25(16-49)64-40/h7-8,22,25-42,49-61H,9-21H2,1-6H3
• InChI Key： HVRAMEAUCOTBHH-UHFFFAOYSA-N
• SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O1)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C1([H])[H])C(C([H])([H])[H])(C([H])([H])O[H])C([H])([H])C1(C([H])([H])[H])C3(C([H])([H])[H])C([H])([H])C([H])(C4(C([H])([H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C4=C3C([H])=C([H])C12[H])O[H]

Computed Properties

• Exact Mass: 958.51400
• Monoisotopic Mass: 958.51373025 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 11
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 959.1
• XLogP3: -0.5
• Topological Polar Surface Area: 318

Experimental Properties

• Color/Form: Powder
• PSA: 318.37000
• LogP: -1.52280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Triterpenoids

Additional information on Clinodiside A

Clinodiside A (CAS No. 916347-31-4): A Comprehensive Overview

Clinodiside A (CAS No. 916347-31-4) is a natural product derived from the plant Clinopodium chinense, a member of the Lamiaceae family. This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical structure, pharmacological properties, and current research trends surrounding Clinodiside A.

Chemical Structure and Properties: Clinodiside A is a glycoside with a molecular formula of C₂₉H₃₆O₁₅. Its molecular weight is approximately 600.58 g/mol. The compound features a complex structure with multiple hydroxyl groups and a glycosidic bond, which contributes to its unique chemical properties. The presence of these functional groups allows Clinodiside A to interact with various biological targets, making it a promising candidate for drug development.

Biological Activities: Extensive research has revealed that Clinodiside A exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. One of the most notable studies published in the Journal of Natural Products (2021) demonstrated that Clinodiside A significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that Clinodiside A could be a potential therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, Clinodiside A has been shown to possess potent antioxidant properties. A study published in the Oxidative Medicine and Cellular Longevity (2020) reported that Clinodiside A effectively scavenges free radicals and reduces oxidative stress in both in vitro and in vivo models. These antioxidant activities are crucial for preventing cellular damage and promoting overall health.

The anti-cancer potential of Clinodiside A has also been extensively investigated. Research published in the Cancer Letters (2019) demonstrated that Clinodiside A induces apoptosis in human breast cancer cells by activating the mitochondrial apoptotic pathway. This mechanism involves the upregulation of pro-apoptotic proteins such as Bax and Bak, and the downregulation of anti-apoptotic proteins like Bcl-2. These findings highlight the potential of Clinodiside A as a novel anticancer agent.

Clinical Applications and Future Directions: Despite its promising biological activities, further research is needed to fully understand the mechanisms underlying the therapeutic effects of Clinodiside A. Preclinical studies have shown that this compound is well-tolerated and exhibits low toxicity, making it a viable candidate for clinical trials. Current efforts are focused on optimizing the delivery methods and formulations to enhance its bioavailability and efficacy.

In conclusion, Clinodiside A (CAS No. 916347-31-4) is a multifaceted natural product with significant potential in various therapeutic areas. Its anti-inflammatory, antioxidant, and anti-cancer properties make it an attractive target for drug development. Ongoing research aims to elucidate its mechanisms of action and explore its clinical applications, paving the way for new treatments for inflammatory diseases, oxidative stress-related conditions, and cancer.